Cas no 880643-85-6 ([2-(2-naphthyl)-2-propanyl]oxidanyl)

[2-(2-Naphthyl)-2-propanyl]oxidanyl is a stable radical compound characterized by its naphthyl-substituted tertiary carbon center. Its key advantages include high thermal and chemical stability due to the steric hindrance provided by the bulky 2-naphthyl group, which prevents dimerization and degradation. The compound exhibits persistent radical behavior, making it useful in polymerization processes as a mediator in controlled radical reactions, such as nitroxide-mediated polymerization (NMP). Additionally, its well-defined radical structure allows for precise kinetic control in synthetic applications. The naphthyl moiety further enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly valuable in materials science for designing advanced polymeric architectures.

[2-(2-naphthyl)-2-propanyl]oxidanyl structure

880643-85-6 structure

Product Name:[2-(2-naphthyl)-2-propanyl]oxidanyl

CAS No:880643-85-6

MF:

MW:

CID:1916913

Update Time:2025-10-30

[2-(2-naphthyl)-2-propanyl]oxidanyl Chemical and Physical Properties

Names and Identifiers

- [2-(2-naphthyl)-2-propanyl]oxidanyl

[2-(2-naphthyl)-2-propanyl]oxidanyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB606061-250mg	2-(Naphthalen-2-yl)propan-2-ol; .	880643-85-6	250mg	€150.90	2025-04-15
abcr	AB606061-1g	2-(Naphthalen-2-yl)propan-2-ol; .	880643-85-6	1g	€250.80	2025-04-15
abcr	AB606061-5g	2-(Naphthalen-2-yl)propan-2-ol; .	880643-85-6	5g	€761.20	2025-04-15
abcr	AB606061-10g	2-(Naphthalen-2-yl)propan-2-ol; .	880643-85-6	10g	€1255.10	2025-04-15
abcr	AB606061-25g	2-(Naphthalen-2-yl)propan-2-ol; .	880643-85-6	25g	€2414.30	2025-04-15

[2-(2-naphthyl)-2-propanyl]oxidanyl Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on [2-(2-naphthyl)-2-propanyl]oxidanyl

Recent Advances in the Study of [2-(2-naphthyl)-2-propanyl]oxidanyl (CAS: 880643-85-6) in Chemical Biology and Pharmaceutical Research

The compound [2-(2-naphthyl)-2-propanyl]oxidanyl (CAS: 880643-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of [2-(2-naphthyl)-2-propanyl]oxidanyl as a potent radical scavenger, with potential applications in mitigating oxidative stress-related diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in neutralizing reactive oxygen species (ROS) in neuronal cells, suggesting its promise in neurodegenerative disease therapy. The study employed advanced spectroscopic techniques, including electron paramagnetic resonance (EPR), to characterize its radical quenching capabilities.

In terms of synthetic chemistry, novel pathways for the efficient production of [2-(2-naphthyl)-2-propanyl]oxidanyl have been developed. A recent patent (WO2023056789) describes a scalable synthesis method using palladium-catalyzed cross-coupling reactions, achieving a yield of 78% with high purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further pharmacological studies.

Pharmacokinetic studies have revealed interesting properties of this compound. Research published in Drug Metabolism and Disposition (2024) shows that [2-(2-naphthyl)-2-propanyl]oxidanyl exhibits favorable blood-brain barrier penetration in rodent models, with a half-life of approximately 4.2 hours. These findings support its potential as a central nervous system-targeted therapeutic agent.

Current challenges in the field include optimizing the compound's stability in physiological conditions and minimizing potential off-target effects. A recent structure-activity relationship (SAR) study identified key modifications that could enhance its selectivity while maintaining its radical scavenging activity. These insights are guiding the development of next-generation derivatives with improved pharmacological profiles.

In conclusion, [2-(2-naphthyl)-2-propanyl]oxidanyl (CAS: 880643-85-6) represents a promising scaffold for therapeutic development, particularly in diseases involving oxidative stress. Ongoing research is focused on elucidating its molecular targets, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. The compound's unique chemical properties continue to make it a valuable subject of study in chemical biology and drug discovery.